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Compound of Interest

N-allyl-N-isopropylamine
Compound Name:

hydrobromide
CAS No.: 99726-37-1
Cat. No.: B3176509

Get Quote

Executive Summary

The chemical formula CeH13N[1][2][3]-HBr represents the hydrobromide salt of a saturated
amine with the base formula CeH13N. This stoichiometry yields a molecular weight of 180.09
g/mol .[4][5][6]

In drug development and industrial synthesis, this formula most commonly refers to
Cyclohexylamine Hydrobromide (CAS 26227-54-3), a white crystalline solid used as a fluxing
agent and a synthesis intermediate.[7][8] However, researchers must exercise caution as the
formula is chemically ambiguous; it also applies to Azepane Hydrobromide and N-
Methylpiperidine Hydrobromide. This guide provides the definitive calculation of its molecular
mass, a protocol for structural disambiguation, and a detailed characterization of the primary

isomer.

Chemical Identity & Stoichiometry
Precise Molecular Weight Calculation
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To ensure analytical accuracy (e.g., for High-Resolution Mass Spectrometry), the molecular
weight is calculated using IUPAC standard atomic weights.

Formula: CeH13N - HBr (Empirical: CeH14BrN)[4][6][7][8]

] Total Mass
Standard Atomic L
Element Count . Contribution (
Weight ( g/mol )

g/mol )
Carbon (C) 6 12.011 72.066
Hydrogen (H) 14 1.008 14.112
Nitrogen (N) 1 14.007 14.007
Bromine (Br) 1 79.904 79.904

Total MW 180.089

Note: For stoichiometric calculations in the lab, use 180.09 g/mol .

Structural Isomerism & Disambiguation

The base formula CeH13N implies a Hydrogen Deficiency Index (HDI) of 1, indicating the
presence of either one ring or one double bond. In the context of stable hydrobromide salts, the
cyclic saturated amines are the dominant forms.

Critical Analysis: You must verify the specific isomer before proceeding with synthesis or
formulation.
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Key Distinguishing

Isomer Name Structure Type CAS (Salt)
Feature (NMR)

) ) Methine proton (-CH-
Primary Amine (6-

Cyclohexylamine HBr ) 26227-54-3 NHs*) multiplet at
membered ring)
~3.0 ppm.

. Symmetric methylene
Secondary Amine (7- )
Azepane HBr ) 50730-69-3 protons; no methine
membered ring)

signal.
N-Methylpiperidine Tertiary Amine (6- Singlet methyl grou
ylpip y Amir ( 98338.26.2 g yl group
HBr membered ring) (-N-CHs) at ~2.7 ppm.

Synthesis & Production Protocol

Target: Cyclohexylamine Hydrobromide (High Purity)

The synthesis relies on an acid-base neutralization reaction. This process is exothermic and
requires controlled addition to prevent thermal degradation or discoloration.

Reaction Mechanism
Experimental Workflow (Graphviz)

The following diagram outlines the optimized synthesis and purification workflow to achieve
>99% purity.
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Raw Materials:
Cyclohexylamine (99%) + 48% HBr (aq)

Dropwise Addition

Neutralization
Solvent: Ethanol/Water
Temp: <10°C (Ice Bath)

Exothermic Control

Evaporation & Crystallization
Remove solvent under vacuum

Filtration

Solvent Wash
Cold Acetone or Ether
(Removes unreacted amine)

Vacuum Drying
40°C, 24h

Final Product:

Cyclohexylamine HBr
(White Crystalline Solid)

Click to download full resolution via product page

Caption: Step-by-step synthesis protocol for Cyclohexylamine Hydrobromide, emphasizing
thermal control during neutralization.

Detailed Methodology

* Preparation: Charge a reaction vessel with 0.1 mol of Cyclohexylamine dissolved in 50 mL of
Ethanol. Cool to 0-5°C using an ice bath.
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» Acid Addition: Add 0.1 mol of Hydrobromic acid (48% aq) dropwise over 30 minutes. Caution:
The reaction is highly exothermic. Maintain internal temperature below 20°C.

o Crystallization: Concentrate the solution using a rotary evaporator until a white precipitate
forms.

o Purification: Filter the solid and wash twice with cold acetone to remove trace free amines or
oxidation products.

e Drying: Dry in a vacuum oven at 40°C to constant weight.

Physicochemical Characterization

Data below refers specifically to Cyclohexylamine Hydrobromide (CAS 26227-54-3).[7][8][9][10]
[11][12]

Property Value Notes

Hygroscopic; store in

Appearance White crystalline powder i
desiccator.
) ) Sharp melting point indicates
Melting Point 196-199°C ] )
high purity.
» o Sparingly soluble in non-polar
Solubility High in Water, Ethanol
solvents (Hexane).
Weakly acidic due to
pH (1% aq) ~45-6.0 hydrolysis of the ammonium
salt.
o ) Absorbs atmospheric moisture;
Hygroscopicity Moderate to High

affects weighing accuracy.

Analytical Profiling (Quality Control)

To validate the identity of the synthesized salt and rule out isomers, use the following
spectroscopic markers.
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Proton NMR (*H-NMR) in D20

o Cyclohexylamine HBr: Look for a distinct multiplet at 3.0-3.2 ppm corresponding to the
single proton on the carbon attached to the nitrogen (CH-NHs*). The ring protons appear as
multiplets between 1.1-2.1 ppm.

 Differentiation: N-Methylpiperidine will show a sharp singlet (N-CHs) around 2.8 ppm, which
is absent in Cyclohexylamine.

Infrared Spectroscopy (FT-IR)

e Broad Band (2800-3200 cm~1): Strong N-H stretching vibrations characteristic of the primary
ammonium salt (-NHs™).

¢ Fingerprint Region: C-N stretch around 1000-1200 cm~1.

Applications in Research & Development

o Pharmaceutical Intermediate: Used as a raw material for the synthesis of sulfonylurea
herbicides and specific mucolytics. The cyclohexyl group is a common pharmacophore for
lipophilicity modulation.

o Soldering Flux: The hydrobromide salt releases HBr at elevated temperatures (soldering
heat), which acts as an activator to clean metal oxides without leaving conductive residues at
room temperature.

o Organic Synthesis Reagent: Acts as a source of nucleophilic cyclohexylamine upon
treatment with base, or as a proton source in non-aqueous media (if solubilized).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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